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Compound of Interest

Compound Name:
Thieno[3,2-b]thiophene-2-

carbonitrile

Cat. No.: B592365 Get Quote

In the landscape of materials science and medicinal chemistry, the design and synthesis of

novel molecular architectures are paramount to innovation. Thieno[3,2-b]thiophene-2-
carbonitrile, a fused heterocyclic compound, has emerged as a critical and versatile building

block. Its rigid, planar structure, extended π-conjugation, and electron-rich nature make it an

exemplary scaffold for the development of high-performance organic electronic materials.[1][2]

The strategic placement of the nitrile (-CN) group not only modulates its electronic properties

but also provides a reactive handle for a diverse array of chemical transformations, further

expanding its utility.

This guide offers a comprehensive technical overview for researchers, chemists, and drug

development professionals. It delves into the fundamental chemical and physical properties of

Thieno[3,2-b]thiophene-2-carbonitrile, explores its synthetic pathways, and highlights its

significant applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs),

and its potential in medicinal chemistry.

Physicochemical and Spectroscopic Profile
The intrinsic properties of Thieno[3,2-b]thiophene-2-carbonitrile are foundational to its

function in advanced materials. Its fused-ring system enforces a high degree of planarity, which

facilitates intermolecular π-π stacking—a critical factor for efficient charge transport in organic

semiconductors. The electron-withdrawing nitrile group influences the molecule's highest
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occupied and lowest unoccupied molecular orbital (HOMO/LUMO) energy levels, allowing for

the fine-tuning of the electronic band gap in resulting polymers and small molecules.[1][2]

Core Properties Summary
Property Value Source(s)

CAS Number 40985-58-8 [2][3]

Molecular Formula C₇H₃NS₂ [2][4]

Molecular Weight 165.23 g/mol [2]

Appearance
Off-white to light yellow

powder/crystals
[2][5]

Melting Point 48.0 to 52.0 °C [3][4]

Boiling Point 318.8 ± 22.0 °C (Predicted) [3][4]

Density 1.44 ± 0.1 g/cm³ (Predicted) [3][4]

Purity >98% [2][5]

Spectroscopic Characterization
Spectroscopic analysis is essential for the structural confirmation of Thieno[3,2-b]thiophene-
2-carbonitrile. While detailed spectral data requires access to specialized databases, the

availability of ¹H NMR, ¹³C NMR, and IR spectra is well-documented.[6][7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure by identifying the chemical environment of the hydrogen and carbon

atoms, respectively. The specific shifts and coupling constants provide definitive proof of the

fused ring system and the position of the nitrile substituent.

Infrared (IR) Spectroscopy: The IR spectrum is particularly useful for identifying the

characteristic nitrile (C≡N) stretching vibration, which is a strong indicator of the functional

group's presence.[8]
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While direct, single-step syntheses of Thieno[3,2-b]thiophene-2-carbonitrile are not

extensively detailed in general literature, the synthesis of the core thieno[3,2-b]thiophene

scaffold is well-established and typically serves as a precursor.[9] Methodologies often start

from commercially available thiophene derivatives and involve cyclization reactions to form the

fused ring system.[9][10][11]

Illustrative Synthetic Pathway for the Thieno[3,2-
b]thiophene Core
A common approach involves the construction of the second thiophene ring onto a pre-existing

one. For instance, strategies starting from 3-bromothiophene have been reported to yield the

thieno[3,2-b]thiophene core, which can then be functionalized.[9] More advanced methods,

such as the Fiesselmann thiophene synthesis, offer routes to substituted thieno[3,2-

b]thiophene derivatives.[10]

3-Substituted
Thiophene Precursor

Cyclization Precursor
Formation

Multi-step
conversion Thieno[3,2-b]thiophene

Core Structure

Intramolecular
Cyclization Functionalization

(e.g., Cyanation)
Thieno[3,2-b]thiophene

-2-carbonitrile

Click to download full resolution via product page

Caption: Generalized synthetic logic for Thieno[3,2-b]thiophene-2-carbonitrile.

Chemical Reactivity
The true strength of Thieno[3,2-b]thiophene-2-carbonitrile lies in its role as a reactive

intermediate.[1][2] The nitrile group is a versatile functional handle that can undergo various

transformations, including:

Hydrolysis to form the corresponding carboxylic acid.

Reduction to form an amine.

Participation in cycloaddition reactions.

This reactivity is frequently exploited in the synthesis of more complex conjugated molecules.

For example, it is a key starting material for creating advanced semiconducting polymers like
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those based on diketopyrrolopyrrole (DPP), where the nitrile group facilitates the formation of

the pyrrolopyrrole core.[2]
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Caption: Role of BTH-CN as a key intermediate in materials synthesis.

Applications in Research and Development
The unique combination of electronic properties and synthetic accessibility has positioned

Thieno[3,2-b]thiophene-2-carbonitrile as a valuable component in several high-tech fields.

Organic Electronics
The thieno[3,2-b]thiophene moiety is a favored building block for organic semiconductors due

to its high charge carrier mobility and environmental stability.[12][13]

Organic Field-Effect Transistors (OFETs): It is used to synthesize polymers and small

molecules for the active layer in OFETs.[1][2] Its rigid structure promotes ordered packing in

thin films, which is essential for efficient charge transport.[13]

Organic Photovoltaics (OPVs): As a component of donor-acceptor copolymers, it helps to

tune the material's absorption spectrum and energy levels, leading to more efficient solar

cells.[2]
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Organic Light-Emitting Diodes (OLEDs): It serves as a building block for host and emitter

materials, influencing the efficiency and color purity of the emitted light.[1]

Medicinal Chemistry and Drug Development
While the carbonitrile derivative itself is primarily a synthetic intermediate, the thieno[3,2-

b]thiophene scaffold is of growing interest in medicinal chemistry. Research has shown that

derivatives, particularly Thieno[3,2-b]thiophene-2-carboxylic acid, act as agonists for the G

protein-coupled receptor 35 (GPR35), a target implicated in inflammatory processes.[14][15]

This discovery highlights the potential of the thieno[3,2-b]thiophene core as a pharmacophore

for developing novel therapeutics.[15] The carbonitrile can serve as a synthetic precursor to

these carboxylic acid derivatives.

Safety, Handling, and Storage
As with any laboratory chemical, proper handling of Thieno[3,2-b]thiophene-2-carbonitrile is

essential.

Hazard Identification: It is classified as harmful if swallowed, in contact with skin, or if

inhaled.[5][16]

Recommended Precautions: Use in a well-ventilated area or outdoors.[5] Wear appropriate

personal protective equipment (PPE), including gloves, protective clothing, and eye/face

protection.[5] Avoid breathing dust and refrain from eating, drinking, or smoking when using

this product.[5]

Storage: Store in a cool, dark, and dry place.[3] It should be kept in a tightly sealed

container.[3]

Conclusion
Thieno[3,2-b]thiophene-2-carbonitrile is more than just a chemical compound; it is an

enabling tool for innovation. Its robust and tunable electronic properties make it an

indispensable intermediate in the synthesis of next-generation organic semiconductors for

OFETs, OPVs, and OLEDs.[1][2] Furthermore, the demonstrated biological activity of its

derivatives opens promising avenues in drug discovery.[14][15] For researchers and
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developers in these fields, a thorough understanding of its properties, synthesis, and reactivity

is crucial for harnessing its full potential to create advanced and impactful technologies.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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